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Compound of Interest

Compound Name: 1-Undecanol-d4

Cat. No.: B12309891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics of 1-
Undecanol-d4, a deuterated form of 1-Undecanol. This document is intended for use by

researchers, scientists, and professionals in drug development who require detailed

information on the physical properties, experimental determination methods, and a procedural

workflow for the characterization of this compound.

Introduction
1-Undecanol-d4 is a stable isotope-labeled version of 1-Undecanol, a fatty alcohol. In this

molecule, four hydrogen atoms have been replaced by deuterium atoms. This isotopic

substitution is a valuable tool in various scientific applications, including metabolic studies,

pharmacokinetic research, and as an internal standard in analytical chemistry. The inclusion of

deuterium atoms can subtly alter the physical properties of the molecule compared to its non-

deuterated counterpart due to the increased mass of deuterium. This guide provides key

physical data for 1-Undecanol-d4 and outlines the standard methodologies for its experimental

determination.

Physical and Chemical Properties
The physical properties of 1-Undecanol-d4 are expected to be very similar to those of 1-

Undecanol, with slight increases in molecular weight, density, melting point, and boiling point
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due to the heavier deuterium isotopes. The table below summarizes the known and estimated

physical data for 1-Undecanol-d4.

Property Value Notes

Chemical Formula C₁₁H₂₀D₄O

Molecular Weight 176.33 g/mol

Appearance Colorless liquid At room temperature.

Melting Point Approx. 19 °C
Estimated to be slightly higher

than 1-Undecanol.

Boiling Point Approx. 243 °C

At standard pressure.

Estimated to be slightly higher

than 1-Undecanol.

Density Approx. 0.83 g/cm³ at 20°C
Estimated to be slightly higher

than 1-Undecanol.

Solubility
Insoluble in water; Soluble in

ethanol and diethyl ether.

Experimental Protocols for Physical
Characterization
Accurate determination of the physical characteristics of 1-Undecanol-d4 is crucial for its

application in research and development. The following sections detail standard laboratory

protocols for measuring its key physical properties.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which 1-Undecanol-d4 transitions from a

solid to a liquid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp)
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Capillary tubes (one end sealed)

Mortar and pestle

Spatula

Procedure:

Ensure the 1-Undecanol-d4 sample is solid by cooling it below its expected melting point

(e.g., in an ice bath).

If the sample is crystalline, finely powder it using a mortar and pestle.

Pack the dry, powdered sample into the open end of a capillary tube to a height of 2-3 mm.

This can be achieved by tapping the sealed end of the tube on a hard surface.

Place the capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat at a rapid rate to a temperature approximately 10-15°C below the

expected melting point.

Decrease the heating rate to 1-2°C per minute to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (the onset of melting) and

the temperature at which the entire sample becomes a clear liquid (the completion of

melting). The recorded range is the melting point of the sample.[1][2][3][4][5]

Boiling Point Determination (Micro-Boiling Point
Method)
Objective: To determine the temperature at which the vapor pressure of liquid 1-Undecanol-d4
equals the atmospheric pressure.

Apparatus:

Thiele tube or a small test tube with a side arm

Thermometer
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Capillary tube (one end sealed)

Small rubber band or wire to attach the capillary tube to the thermometer

Heating source (e.g., Bunsen burner or heating mantle)

Heat-transfer fluid (e.g., mineral oil)

Procedure:

Add a small amount (0.5-1 mL) of 1-Undecanol-d4 to a small test tube.

Place a capillary tube, with its sealed end up, into the test tube containing the liquid.

Attach the test tube to a thermometer using a rubber band, ensuring the sample is level with

the thermometer bulb.

Clamp the assembly in a Thiele tube filled with a heat-transfer fluid, or suspend it in a beaker

of the fluid on a hot plate.

Heat the apparatus gently. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

Continue heating until a steady and rapid stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid begins to be

drawn into the capillary tube.[6][7][8]

Density Determination (Pycnometer Method)
Objective: To determine the mass per unit volume of 1-Undecanol-d4.

Apparatus:

Pycnometer (a glass flask with a specific, known volume)

Analytical balance (accurate to at least 0.001 g)
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Thermometer

Water bath

Procedure:

Thoroughly clean and dry the pycnometer.

Weigh the empty, dry pycnometer on an analytical balance and record its mass (m₁).

Fill the pycnometer with 1-Undecanol-d4, ensuring there are no air bubbles. Place the

stopper and allow any excess liquid to overflow.

Wipe the outside of the pycnometer dry.

Place the filled pycnometer in a constant temperature water bath (e.g., 20°C) until it reaches

thermal equilibrium.

Remove the pycnometer from the bath, dry it completely, and weigh it. Record the mass

(m₂).

The mass of the 1-Undecanol-d4 is m₂ - m₁.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.[9][10][11][12][13]

Solubility Determination
Objective: To qualitatively determine the solubility of 1-Undecanol-d4 in various solvents.

Apparatus:

Small test tubes

Graduated pipettes or droppers

Vortex mixer or stirring rods

Solvents to be tested (e.g., water, ethanol, diethyl ether)
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Procedure:

Add approximately 1 mL of the solvent to a clean, dry test tube.

Add a small, measured amount of 1-Undecanol-d4 (e.g., 0.1 mL or a few drops) to the

solvent.

Vigorously shake or vortex the mixture for 30-60 seconds.

Allow the mixture to stand and observe if the 1-Undecanol-d4 has dissolved completely. A

clear, homogeneous solution indicates solubility. The presence of droplets, cloudiness, or a

separate layer indicates insolubility or partial solubility.

Repeat the process with different solvents to determine the solubility profile.[14][15][16][17]

[18]

Workflow for Physical Characterization
The following diagram illustrates a logical workflow for the comprehensive physical

characterization of a sample of 1-Undecanol-d4.
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Workflow for Physical Characterization of 1-Undecanol-d4

Sample Preparation

Primary Characterization

Quantitative Measurements

Data Analysis and Reporting

Obtain 1-Undecanol-d4 Sample

Purify Sample (if necessary)

Visual Inspection
(Color, State)

Solubility Testing
(Water, Organic Solvents)

Melting Point Determination Boiling Point Determination Density Measurement

Compile Data into Table

Generate Technical Report

Click to download full resolution via product page

Caption: A logical workflow for the physical characterization of 1-Undecanol-d4.
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Conclusion
This technical guide provides essential information on the physical characteristics of 1-
Undecanol-d4 and the standard experimental procedures for their determination. The data and

protocols presented herein are intended to support researchers and professionals in the

effective use and characterization of this isotopically labeled compound in their scientific

endeavors. Accurate physical data is fundamental to the successful design and interpretation of

experiments in drug development and other research fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pubs.acs.org/doi/pdf/10.1021/ac00099a025
https://www.quora.com/How-can-you-determine-the-solubility-of-organic-compounds
https://m.youtube.com/watch?v=XSAIBQ9XbVQ
https://www.benchchem.com/product/b12309891#physical-characteristics-of-1-undecanol-d4
https://www.benchchem.com/product/b12309891#physical-characteristics-of-1-undecanol-d4
https://www.benchchem.com/product/b12309891#physical-characteristics-of-1-undecanol-d4
https://www.benchchem.com/product/b12309891#physical-characteristics-of-1-undecanol-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12309891?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12309891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

